Cas no 22071-32-5 (Benzeneacetic acid,3-benzoyl-2-methoxy-)
22071-32-5 structure
Product Name:Benzeneacetic acid,3-benzoyl-2-methoxy-
CAS No:22071-32-5
MF:C16H14O4
MW:270.279964923859
CID:274631
PubChem ID:89587
Update Time:2025-04-19
Benzeneacetic acid,3-benzoyl-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,3-benzoyl-2-methoxy-
- (3-Benzoyl-2-methoxyphenyl)acetic acid
- 2-(3-benzoyl-2-methoxyphenyl)acetic acid
- 22071-32-5
- DTXSID30176565
- SCHEMBL2238583
- 2-[3-(Benzoyl)-2-methoxyphenyl]acetic acid
- NS00027045
- EINECS 244-762-4
-
- Inchi: 1S/C16H14O4/c1-20-16-12(10-14(17)18)8-5-9-13(16)15(19)11-6-3-2-4-7-11/h2-9H,10H2,1H3,(H,17,18)
- InChI Key: OTSCNWKNPQLUII-UHFFFAOYSA-N
- SMILES: O(C)C1C(C(C2C=CC=CC=2)=O)=CC=CC=1CC(=O)O
Computed Properties
- Exact Mass: 270.08922
- Monoisotopic Mass: 270.089209
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6
- XLogP3: 2.7
Experimental Properties
- Density: 1.234
- Boiling Point: 494.5°Cat760mmHg
- Flash Point: 187°C
- Refractive Index: 1.589
- PSA: 63.6
Benzeneacetic acid,3-benzoyl-2-methoxy- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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